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Compound of Interest

Compound Name: 2-Bromo-4,6-Difluoroaniline

Cat. No.: B1266213

An In-depth Technical Guide to 2-Bromo-4,6-
Difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
synthetic applications of 2-Bromo-4,6-difluoroaniline, a key building block in the development
of novel pharmaceuticals, agrochemicals, and advanced materials.

Physicochemical Properties

2-Bromo-4,6-difluoroaniline, with the chemical formula CeHaBrFzN, is a halogenated aniline
derivative.[1][2] Its structural characteristics, including the presence of bromine and fluorine
atoms, impart unique reactivity and make it a valuable intermediate in organic synthesis.[3]

The physical and chemical properties of 2-Bromo-4,6-difluoroaniline are summarized in the
table below. It is important to note that literature values for the melting point show some
variation.
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Property Value Source
Molecular Formula CeHaBrF2N [1112]
Molecular Weight 208.00 g/mol [1]
Melting Point 41-42 °C (lit) [4]
48-51 °C (lit.) [4]

52-55 °C (lit.) [4]

White to pale brown or grey to

Appearance purple crystals or crystalline [2]
powder

CAS Number 444-14-4 [1][4]
WUJIKFVGKLTWVSQ-

InChl Key [1][4]

UHFFFAOYSA-N

A boiling point for 2-Bromo-4,6-difluoroaniline is not readily available in the provided search
results. However, for the related isomer, 4-Bromo-2,6-difluoroaniline, a predicted boiling point is
188.2+35.0 °C at 760 mmHg.[5][6]

Experimental Protocols

Detailed experimental protocols for the determination of the melting and boiling points of 2-
Bromo-4,6-difluoroaniline are not explicitly detailed in the search results. However, standard
laboratory procedures would be employed for these measurements.

Melting Point Determination:

A standard method for determining the melting point of a crystalline solid like 2-Bromo-4,6-
difluoroaniline involves using a melting point apparatus. A small, powdered sample of the
purified compound is packed into a capillary tube and placed in the apparatus. The sample is
heated at a controlled rate, and the temperature range from which the substance begins to melt
to when it is completely liquid is recorded as the melting point. The sharpness of the melting
point range can be an indicator of purity.
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Boiling Point Determination:

For the determination of the boiling point, a common laboratory method is distillation. The
compound is heated in a distillation flask equipped with a thermometer. The temperature at
which the liquid boils and its vapor is in equilibrium with the liquid is recorded as the boiling
point. For high-boiling-point compounds, vacuum distillation may be employed to lower the
boiling temperature and prevent decomposition.

Synthesis of 2-Bromo-4,6-difluoroaniline:

A common synthetic route to 2-Bromo-4,6-difluoroaniline involves the bromination of 2,4-
difluoroaniline.[7]

e Reaction: 2,4-difluoroaniline is reacted with bromine (Br2).

o General Procedure: A solution of bromine in a suitable solvent, such as glacial acetic acid, is
added dropwise to a stirred solution of 2,4-difluoroaniline, while maintaining a controlled
temperature. After the addition is complete, the reaction mixture is stirred for a period to
ensure complete reaction.

o Workup: The reaction is then quenched, and the product is isolated through filtration. Further
purification can be achieved by techniques such as recrystallization or steam distillation to
yield the final product.

Synthetic Utility and Applications

2-Bromo-4,6-difluoroaniline is a versatile intermediate in organic synthesis, primarily utilized
in the preparation of more complex molecules for various applications.[3] The presence of
amino, bromo, and fluoro functional groups allows for a range of chemical transformations.

The following diagram illustrates the role of 2-Bromo-4,6-difluoroaniline as a building block in
the synthesis of pharmaceuticals and other functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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